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Compound of Interest

Compound Name: 4-Dodecyne

Cat. No.: B14714105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-dodecyne, a

member of the alkyne family of hydrocarbons. Due to the limited availability of specific safety

data for 4-dodecyne, this document incorporates data from analogous compounds, such as

other dodecyne isomers and similar alkynes, to provide a thorough overview of potential

hazards and safe handling practices.

Section 1: Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 4-dodecyne.

This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Unit Source

Molecular Formula C₁₂H₂₂ [1][2]

Molecular Weight 166.307 g/mol [1]

Boiling Point 219 °C at 760 mmHg [1]

Flash Point 78.3 °C [1]

Density 0.792 g/cm³ [1]

Vapor Pressure 0.181 mmHg at 25°C [1]

Melting Point

(estimate)
-13.99 °C [1]

Refractive Index

(estimate)
1.4272 [1]

LogP 4.15040 [1]

XLogP3 5.5 [1]

Hydrogen Bond Donor

Count
0 [1]

Hydrogen Bond

Acceptor Count
0 [1]

Rotatable Bond Count 6 [1]

Exact Mass 166.172150702 [1]

Heavy Atom Count 12 [1]

Complexity 133 [1]

Section 2: Hazard Identification and Safety
Precautions
While specific toxicity data for 4-dodecyne is not readily available, information from related

alkynes and hydrocarbons suggests that it should be handled with care. The primary hazards
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are likely to be flammability and potential irritation upon contact.

Hazard Description Precautionary Statements

Flammability

Combustible liquid. Vapors

may form explosive mixtures

with air, especially upon

heating.[3]

Keep away from heat, sparks,

open flames, and hot surfaces.

[4] Use explosion-proof

electrical, ventilating, and

lighting equipment.[4]

Skin and Eye Irritation
May cause skin and eye

irritation upon contact.[5]

Wear protective gloves,

clothing, and eye/face

protection.[4][6] Wash hands

thoroughly after handling.[6]

Inhalation
Vapors may cause respiratory

irritation.[5]

Use only outdoors or in a well-

ventilated area.[6] Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay.[6]

Ingestion

May be harmful if swallowed.

Aspiration hazard if swallowed

and enters airways.[3][7]

Do NOT induce vomiting.[7] If

swallowed, immediately call a

poison center or doctor.[7]

Aquatic Toxicity
May be toxic to aquatic life with

long-lasting effects.[8]

Avoid release to the

environment.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[9]
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General Hygiene: Immediately change contaminated clothing, apply preventive skin

protection, and wash hands and face after handling.[8]

Section 3: Experimental Protocols for Safe Handling
The following protocols are recommended for handling 4-dodecyne and similar organic

compounds in a laboratory setting.

General Handling and Storage:

Ventilation: Always handle 4-dodecyne in a well-ventilated area, preferably in a chemical

fume hood.[10]

Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[6][11] Use spark-proof tools and explosion-proof equipment.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Keep away from oxidizing agents.[6] Store locked up.[4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4]

Accidental Release Measures:

Evacuation: Evacuate personnel to a safe area.[9]

Ventilation: Ensure adequate ventilation.[9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[9]

Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal binder) and

dispose of in a suitable, closed container.[6]

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[6]
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Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor if irritation persists.[6][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.[6][7]

Section 4: Visualizing Safety Protocols
The following diagrams illustrate key logical relationships and workflows for the safe handling of

4-dodecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Dodecyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14714105#safety-and-handling-precautions-for-4-
dodecyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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